Cas no 32953-65-4 (Octyl cis-9-Octadecenoate)

• Product Name: Octyl cis-9-Octadecenoate
• CAS No: 32953-65-4
• MF: C₂₆H₅₀O₂
• MW: 394.674008846283
• CID: 312214
• PubChem ID: 6436729
• Update Time: 2025-05-22

Octyl cis-9-Octadecenoate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, octyl ester
• 9-OCTADECENOIC ACID (Z)-, OCTYL ESTER
• octyl octadec-9-enoate
• octyl (9Z)-octadec-9-enoate
• Octyl oleate
• 9-Octadecenoicacid (Z)-, octyl ester
• Oleic acid, octyl ester (6CI,7CI,8CI)
• Octyl(Z)-9-octadecenoate
• n-Octyl oleate
• EINECS 251-304-7
• NSC-152070
• SCHEMBL333643
• DTXSID8067733
• 9-Octadecenoic acid (9Z)-, octyl ester
• NSC152070
• Octyl cis-9-Octadecenoate
• 32953-65-4
• NS00020639

• Inchi： 1S/C26H50O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26(27)28-25-23-21-10-8-6-4-2/h14-15H,3-13,16-25H2,1-2H3/b15-14-
• InChI Key： QTDSLDJPJJBBLE-PFONDFGASA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 394.3813
• Monoisotopic Mass: 394.381081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 11

Experimental Properties

• Density: 0.867
• Boiling Point: 469.2°Cat760mmHg
• Flash Point: 82.2°C
• Refractive Index: 1.459
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on Octyl cis-9-Octadecenoate

Comprehensive Analysis of Octyl cis-9-Octadecenoate (CAS No. 32953-65-4): Properties, Applications, and Industry Trends

Octyl cis-9-Octadecenoate, also known as Octyl Oleate (CAS No. 32953-65-4), is a versatile ester compound derived from oleic acid and octanol. This clear, oily liquid is widely recognized for its excellent emollient properties, making it a staple in cosmetic formulations, lubricants, and industrial applications. With the growing demand for sustainable ingredients and bio-based chemicals, this compound has gained attention for its biodegradability and compatibility with green chemistry principles.

The chemical structure of Octyl cis-9-Octadecenoate features an octyl ester group bonded to a monounsaturated fatty acid chain, contributing to its low viscosity and high spreadability. These characteristics make it ideal for skincare products, where it acts as a non-greasy moisturizer. Recent trends in clean beauty and vegan formulations have further propelled its use, as it aligns with consumer preferences for plant-derived alternatives to silicones and mineral oils.

In industrial contexts, Octyl Oleate serves as a high-performance lubricant additive due to its thermal stability and low volatility. Its application extends to textile processing, where it functions as a softening agent, and polymer plasticizers, enhancing material flexibility. The compound’s low toxicity profile and compliance with REACH regulations make it a preferred choice for manufacturers prioritizing worker safety and environmental compliance.

From a market perspective, the global demand for Octyl cis-9-Octadecenoate is projected to grow, driven by its role in eco-friendly packaging and biodegradable materials. Innovations in enzyme-catalyzed synthesis have also improved production efficiency, reducing energy consumption. Researchers are exploring its potential in pharmaceutical delivery systems, leveraging its ability to enhance drug solubility—a topic frequently searched in AI-driven drug discovery platforms.

Quality control for CAS No. 32953-65-4 involves rigorous testing for purity, acid value, and peroxide content, ensuring compliance with ISO standards. Analytical techniques like GC-MS and HPLC are commonly employed. As consumers and industries increasingly focus on carbon footprint reduction, the lifecycle assessment of Octyl Oleate highlights its advantages over petroleum-based counterparts, addressing key concerns in sustainable manufacturing forums.

In summary, Octyl cis-9-Octadecenoate exemplifies the intersection of functionality and sustainability. Its adaptability across cosmetics, industrial lubricants, and emerging biomaterials positions it as a critical component in the shift toward circular economy models. For formulators and engineers, understanding its properties and applications is essential to meet evolving regulatory and consumer expectations.